Cas no 33358-41-7 (Benzene, 4-chloro-1-nitro-2-(phenylthio)-)

Benzene, 4-chloro-1-nitro-2-(phenylthio)- structure
33358-41-7 structure
Product Name:Benzene, 4-chloro-1-nitro-2-(phenylthio)-
CAS No:33358-41-7
MF:C12H8ClNO2S
MW:265.715420722961
CID:1457113
PubChem ID:14765116
Update Time:2025-04-20

Benzene, 4-chloro-1-nitro-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-chloro-1-nitro-2-(phenylthio)-
    • 4-chloro-1-nitro-2-phenylsulfanylbenzene
    • 5-chloro-2-nitrophenyl phenyl sulfide
    • 4-Chloro-1-nitro-2-phenylsulfanyl-benzene
    • 33358-41-7
    • DTXSID30563774
    • 4-chloro-1-nitro-2-(phenylsulfanyl)benzene
    • SCHEMBL28405
    • Inchi: 1S/C12H8ClNO2S/c13-9-6-7-11(14(15)16)12(8-9)17-10-4-2-1-3-5-10/h1-8H
    • InChI Key: MXYOGSPULZFOQN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)SC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 264.99654
  • Monoisotopic Mass: 264.9964274g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 43.14
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